4-Methyl-1-{[2-(4-chlorophenyl)-imidazo[1,2-a]pyridin-3-yl]-methylcarbonyl}-piperazine

• Molecular Formula: C20H21ClN4O
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 2-[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H21ClN4O/c1-23-10-12-24(13-11-23)19(26)14-17-20(15-5-7-16(21)8-6-15)22-18-4-2-3-9-25(17)18/h2-9H,10-14H2,1H3
• InChI Key: MKABYAVQDNWADL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CC2=C(N=C3N2C=CC=C3)C4=CC=C(C=C4)Cl

Description

4-Methyl-1-{[2-(4-chlorophenyl)-imidazo[1,2-a]pyridin-3-yl]-methylcarbonyl}-piperazine is a useful research compound. Its molecular formula is C20H21ClN4O and its molecular weight is 368.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.5 g (15.64 millimols) of 2-(4-chlorophenyl)-imidazo[1,2-a]pyridine-3-acetic acid are added to a suspension of N,N-dimethyl-chloro-methyleneiminium chloride prepared by adding 2.2 g (17.75 millimols) of oxalyl chloride to 30 ml of dimethylformamide (DMF) at -10° C. The suspension is stirred for 15 minutes at 0° C. and a solution of 5.4 g (54 millimols) of 4-methylpiperazine in 10 ml of dry DMF is then added gradually thereto at 0° C. The solution is stirred for 8 hours and then poured into 750 ml of water. The amide is extracted with CH2Cl2, the organic phase is dried over Na2SO4 and concentrated, the residue is passed through a silica column (eluant: CH2Cl2 /CH3OH 9/1) and the compound obtained is recrystallised from an isopropyl ether/acetonitrile mixture. Melting point=175° C.